Cas no 51255-10-8 (2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-)
51255-10-8 structure
Product Name:2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-
CAS No:51255-10-8
MF:C5H5NO3
MW:127.098101377487
CID:362730
PubChem ID:12286440
Update Time:2025-04-19
2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl-
- 5-methyl-3H-1,3-oxazine-2,6-dione
- DTXSID00484487
- CHEMBL3250628
- AKOS006352907
- 51255-10-8
- SCHEMBL1399939
-
- Inchi: 1S/C5H5NO3/c1-3-2-6-5(8)9-4(3)7/h2H,1H3,(H,6,8)
- InChI Key: WTXOSGFCAJSFHN-UHFFFAOYSA-N
- SMILES: O1C(NC=C(C1=O)C)=O
Computed Properties
- Exact Mass: 127.02695
- Monoisotopic Mass: 127.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
2H-1,3-Oxazine-2,6(3H)-dione, 5-methyl- Related Literature
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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